Cas no 58785-07-2 (3-chloro-2-(morpholin-4-yl)aniline)

• Product Name: 3-chloro-2-(morpholin-4-yl)aniline
• CAS No: 58785-07-2
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD03821863
• CID: 1074408
• PubChem ID: 952393
• Update Time: 2025-04-20

3-chloro-2-(morpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-morpholinoaniline
• 3-Chloro-2-morpholin-4-yl-phenylamine
• (3-chloro-2-morpholin-4-ylphenyl)amine(SALTDATA: FREE)
• 3-Chlor-2-morpholinoanilin
• 3-chloro-2-(4-morpholinyl)aniline
• 3-chloro-2-(morpholin-4-yl)aniline
• 3-chloro-2-morpholin-4-yl-aniline
• 3-chloro-2-morpholin-4-ylphenylamine
• AC1LIDBN
• AC1Q514R
• SureCN3727243
• AKOS000103634
• DTXSID80359220
• CHEMBL1702883
• STK141091
• 3-chloro-2-morpholin-4-yl-phenylamine, AldrichCPR
• HMS2354H22
• 3-chloro-2-morpholin-4-ylaniline
• CS-0243570
• MFCD03821863
• MLS000523569
• 3-Chloro-2-(4-morpholinyl)benzenamine
• (3-chloro-2-morpholin-4-ylphenyl)amine
• SMR000122642
• DB-424761
• 3-chloro-2-(4-morpholinyl)phenylamine
• 58785-07-2
• HMS1684A18
• SCHEMBL3727243
• LS-02105
• EN300-26586
• A869363
• Z57662465
• ALBB-005643
• XH0798

• MDL： MFCD03821863
• Inchi： 1S/C10H13ClN2O/c11-8-2-1-3-9(12)10(8)13-4-6-14-7-5-13/h1-3H,4-7,12H2
• InChI Key： LEQGHOHIHNAMCC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N1CCOCC1)N

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

3-chloro-2-(morpholin-4-yl)aniline Security Information

• HazardClass：IRRITANT